5β-Cholestane
5β-Cholestane
5beta-cholestane is a cholestane.
Brand Name:
Vulcanchem
CAS No.:
481-20-9
VCID:
VC0057355
InChI:
InChI=1S/C27H48/c1-19(2)9-8-10-20(3)23-14-15-24-22-13-12-21-11-6-7-17-26(21,4)25(22)16-18-27(23,24)5/h19-25H,6-18H2,1-5H3/t20-,21+,22+,23-,24+,25+,26+,27-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4C3(CCCC4)C)C
Molecular Formula:
C27H48
Molecular Weight:
372.7 g/mol
5β-Cholestane
CAS No.: 481-20-9
Reference Standards
VCID: VC0057355
Molecular Formula: C27H48
Molecular Weight: 372.7 g/mol
| CAS No. | 481-20-9 |
|---|---|
| Product Name | 5β-Cholestane |
| Molecular Formula | C27H48 |
| Molecular Weight | 372.7 g/mol |
| IUPAC Name | (5S,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene |
| Standard InChI | InChI=1S/C27H48/c1-19(2)9-8-10-20(3)23-14-15-24-22-13-12-21-11-6-7-17-26(21,4)25(22)16-18-27(23,24)5/h19-25H,6-18H2,1-5H3/t20-,21+,22+,23-,24+,25+,26+,27-/m1/s1 |
| Standard InChIKey | XIIAYQZJNBULGD-CJPSHIORSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@H]4[C@@]3(CCCC4)C)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4C3(CCCC4)C)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4C3(CCCC4)C)C |
| Description | 5beta-cholestane is a cholestane. |
| Synonyms | (5β)-Cholestane; (20R)-5β(H),14α(H),17α(H)-Cholestane; Coprostane; Pseudocholestane; β-Cholestane |
| PubChem Compound | 5283630 |
| Last Modified | Nov 11 2021 |
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